1-[2-(1-methyl-1H-pyrazol-5-yl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one

• IUPAC Name: 1-[2-(2-methylpyrazol-3-yl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one
• InChI: InChI=1S/C17H23N3OS/c1-13-9-12-22-16(13)6-7-17(21)20-11-4-3-5-15(20)14-8-10-18-19(14)2/h8-10,12,15H,3-7,11H2,1-2H3
• InChI Key: VSTBGULEWLYOPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)CCC(=O)N2CCCCC2C3=CC=NN3C
• Molecular Formula: C17H23N3OS
• Molecular Weight: 317.5 g/mol
• CAS No.: 2320377-03-3

Description

1-[2-(1-methyl-1H-pyrazol-5-yl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one is a complex organic compound that features a pyrazole ring, a piperidine ring, and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[2-(1-methyl-1H-pyrazol-5-yl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one typically involves multi-step organic reactions. The process may start with the preparation of the pyrazole ring, followed by the formation of the piperidine ring, and finally the thiophene ring. Each step requires specific reagents and conditions, such as catalysts, solvents, and temperature control.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

1-[2-(1-methyl-1H-pyrazol-5-yl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the conditions and reagents used.

Reduction: Reduction reactions can modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield different ketones or carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: The compound may have biological activity that can be explored for potential therapeutic applications.

Medicine: It could be investigated for its potential as a drug candidate for various diseases.

Industry: The compound might be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 1-[2-(1-methyl-1H-pyrazol-5-yl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one would depend on its specific interactions with molecular targets. These could include binding to enzymes, receptors, or other proteins, leading to modulation of biological pathways. Detailed studies would be required to elucidate the exact mechanism and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other pyrazole, piperidine, and thiophene derivatives, such as:

• 1-(1H-pyrazol-5-yl)piperidine
• 3-(3-methylthiophen-2-yl)propan-1-one
• 1-methyl-1H-pyrazole

Uniqueness

What sets 1-[2-(1-methyl-1H-pyrazol-5-yl)piperidin-1-yl]-3-(3-methylthiophen-2-yl)propan-1-one apart is the specific combination of these three rings in a single molecule, which may confer unique chemical and biological properties not found in simpler analogs.

This article provides a comprehensive overview of this compound, covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds. Further research and experimentation would be necessary to fully understand and utilize this compound’s potential.